Cas no 1396887-00-5 (1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine)

• Product Name: 1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine
• CAS No: 1396887-00-5
• MF: C₂₂H₂₁NOS
• MW: 347.473244428635
• CID: 6387682
• PubChem ID: 71786998
• Update Time: 2025-06-08

1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine
• 1396887-00-5
• AKOS024535809
• (4-phenylphenyl)-(4-thiophen-3-ylpiperidin-1-yl)methanone
• 1-{[1,1'-biphenyl]-4-carbonyl}-4-(thiophen-3-yl)piperidine
• F6184-0542
• [1,1'-biphenyl]-4-yl(4-(thiophen-3-yl)piperidin-1-yl)methanone

• Inchi： 1S/C22H21NOS/c24-22(23-13-10-19(11-14-23)21-12-15-25-16-21)20-8-6-18(7-9-20)17-4-2-1-3-5-17/h1-9,12,15-16,19H,10-11,13-14H2
• InChI Key： FUHXFEMMKDNPOJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CCN(C(C2C=CC(C3C=CC=CC=3)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 347.13438547g/mol
• Monoisotopic Mass: 347.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 48.6Ų

Additional information on 1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine

Chemical Profile of 1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine (CAS No. 1396887-00-5)

1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine, identified by its CAS number 1396887-00-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by its six-membered ring containing one nitrogen atom, and it is further functionalized with a biphenyl moiety at the C1 position and a thiophene ring at the 4-position of the piperidine core. The structural arrangement of this molecule imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The biphenyl group, particularly the 4-carbonyl-substituted biphenyl moiety, introduces a polar carbonyl group that can participate in hydrogen bonding interactions, enhancing solubility and binding affinity. Concurrently, the thiophene ring contributes to the molecule's aromaticity and can influence its metabolic stability and pharmacokinetic behavior. These structural features make 1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine a versatile scaffold for drug discovery, particularly in targeting neurological and cardiovascular diseases where precise molecular interactions are critical.

In recent years, there has been growing interest in exploring piperidine derivatives as pharmacological agents due to their favorable pharmacokinetic properties and high binding affinity to biological targets. Studies have demonstrated that piperidine-based compounds can modulate enzyme activity and receptor binding, offering therapeutic potential in conditions such as depression, anxiety disorders, and chronic pain syndromes. The introduction of aromatic rings like biphenyl and thiophene into the piperidine core further enhances the compound's interaction with biological targets, making it an attractive candidate for further development.

One of the most compelling aspects of 1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine is its potential application in the development of novel antipsychotic and antidepressant drugs. The structural motif is reminiscent of established therapeutic agents that target serotonin and dopamine receptors, which are pivotal in regulating mood and cognitive functions. Preliminary computational studies suggest that this compound may exhibit potent activity at these receptors without causing significant side effects associated with traditional antipsychotics.

The synthesis of 1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the biphenyl carbonyl group typically involves Friedel-Crafts acylation followed by functional group transformations to introduce the thiophene ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, ensuring optimal molecular architecture.

The pharmacological profile of this compound has been investigated through both in vitro and in vivo experiments. In cell-based assays, 1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine has shown promising interactions with serotonin receptors (5-HT2A), dopamine D2 receptors, and norepinephrine transporters. These interactions suggest potential therapeutic benefits in treating neuropsychiatric disorders. Additionally, animal models have provided insights into its behavioral effects, indicating anxiolytic and antidepressant-like properties without significant locomotor side effects.

The compound's metabolic stability is another critical factor that influences its clinical applicability. Studies using mass spectrometry have revealed that 1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine exhibits moderate resistance to oxidative metabolism in liver microsomes, suggesting a reasonable half-life in vivo. This stability is attributed to the protective effects of the biphenyl and thiophene moieties, which shield reactive sites from enzymatic degradation.

From a computational chemistry perspective, molecular docking studies have been instrumental in understanding the binding mechanism of 1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine to its target proteins. These studies have revealed that the biphenyl carbonyl group forms critical hydrogen bonds with polar residues in the receptor binding pocket, while the thiophene ring interacts through hydrophobic contacts. Such detailed insights have guided structural optimization efforts aimed at enhancing binding affinity and selectivity.

The future development of 1-{1,1'-biphenyl-4-carbonyl}-4-(thiophen-3-yl)piperidine as a therapeutic agent will likely involve further preclinical studies to evaluate its safety profile and pharmacokinetic parameters. Additionally, formulation studies will be necessary to optimize bioavailability and delivery systems for clinical use. Collaborations between synthetic chemists and medicinal biologists will be essential to refine this compound into a viable drug candidate.

In conclusion, 1396887-00- 5 represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups provides an ideal platform for modulating neurological pathways while maintaining favorable pharmacokinetic properties. As research continues to uncover new therapeutic targets and mechanisms, 1396887- 00- 5 may play a crucial role in addressing unmet medical needs in psychiatry and neurology.